N-(2-chlorobenzoyl)-N-phenylpiperidine-1-carboxamide

• IUPAC Name: N-(2-chlorobenzoyl)-N-phenylpiperidine-1-carboxamide
• InChI: InChI=1S/C19H19ClN2O2/c20-17-12-6-5-11-16(17)18(23)22(15-9-3-1-4-10-15)19(24)21-13-7-2-8-14-21/h1,3-6,9-12H,2,7-8,13-14H2
• InChI Key: BDSFKZOZNRDSOL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)N(C2=CC=CC=C2)C(=O)C3=CC=CC=C3Cl
• Molecular Formula: C19H19ClN2O2
• Molecular Weight: 342.8 g/mol

Description

“N-(2-chlorobenzoyl)-N-phenylpiperidine-1-carboxamide” is a chemical compound. It is a derivative of benzoylphenylurea. The compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of N-(2-chlorobenzoyl)-N’-phenylurea involves the reaction of substituted benzoyl isocyanates with 5-(substituted phenyl)-2-furoyl hydrazine. Another method involves the reaction of bis[(2-chlorocarbonyl)phenyl)] diselenide with corresponding anilines.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied using various techniques. For example, the molecular geometry and vibrational frequencies of N,N-dimethyl-N’-(2-chlorobenzoyl)thiourea have been calculated using Hartree-Fock and density functional methods.

Chemical Reactions Analysis

The chemical reactions of similar compounds have been investigated. For instance, the thermal decomposition reactions of N-pyrrolidine-N’-(2-chlorobenzoyl)thiourea and its Ni(II), Cu(II), and Co(III) complexes have been studied using DTA/TG combined systems.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, N-2-chlorobenzoyl-N’-[5-(4’-methylphenyl)-2-furoyl] semicarbazide is a light yellow powdery crystal with a melting point of 206–207 °C.

Scientific Research Applications

Photochemistry and Long-Lived Excited States

• Researchers have discovered that N-(2-chlorobenzoyl)indoles , a related class of compounds, exhibit long-lived phosphorescence at room temperature. .

Chitin Synthesis Inhibition

• Chitin is a crucial component of insect exoskeletons, and inhibiting its synthesis disrupts insect growth and development. .

Mechanism of Action

While the specific mechanism of action for “N-(2-chlorobenzoyl)-N-phenylpiperidine-1-carboxamide” is not available, similar compounds have shown interesting photochemical reactivity. For example, N-(2-chlorobenzoyl)indoles display long-lived phosphorescence at room temperature, suggesting that this class of compounds may attain long-lived excited states in solution.

Safety and Hazards

The safety data sheet for 2-Chlorobenzoyl chloride, a related compound, indicates that it may be corrosive to metals and cause severe skin burns and eye damage. It is recommended to handle such compounds with appropriate protective measures and in a well-ventilated area.